Cyclo(3-Hydroxy-L-Pro-L-Leu)

• Molecular Formula: C11H18N2O3
• Molecular Weight: 226.27 g/mol
• InChI: InChI=1S/C11H18N2O3/c1-6(2)3-8-11(16)13-5-7(14)4-9(13)10(15)12-8/h6-9,14H,3-5H2,1-2H3,(H,12,15)/t7-,8+,9+/m1/s1
• InChIKey: YEHIUWVXPQQDMC-VGMNWLOBSA-N

Cyclo(3-Hydroxy-L-Pro-L-Leu) Procurement: Chemical Identity and Core Class Characteristics

Cyclo(3-Hydroxy-L-Pro-L-Leu), also known as cyclo(L-Hyp-L-Leu), cyclo(Leu-Hydroxy-Pro), or Cyclo(Hpro-Leu), is a 2,5-diketopiperazine (2,5-DKP) cyclic dipeptide formed by the condensation of trans-3-hydroxy-L-proline and L-leucine. This compound belongs to the hydroxyproline-containing diketopiperazine (HPCD) subclass, characterized by the presence of a hydroxyl substituent on the proline ring [1]. The hydroxyl group is a critical structural determinant that distinguishes HPCDs from their non-hydroxylated proline-leucine counterparts. Cyclo(3-Hydroxy-L-Pro-L-Leu) has been isolated from natural sources including Nocardiopsis sp. HT88 as cyclo(L-trans-Hyp-L-Leu) and has been studied in both synthetic and natural product contexts [2]. This compound serves as a research tool for investigating structure-activity relationships involving proline hydroxylation, antioxidant mechanisms, and stress-response signaling in biological systems.

Structural Focus

Hydroxyproline-containing DKP for proline hydroxylation SAR

Source Context

Natural-product-derived tool compound from Nocardiopsis sp.

Assay Fit

Antioxidant mechanism and stress-response signaling studies

• [1] Ienaga K, Nakamura K, Kurohashi M, Nakanishi T, Ichii T. Hydroxyproline-containing diketopiperazines inducing drought resistance in rice. Phytochemistry. 1990;29(1):35-39. View Source
• [2] Four pairs of proline-containing cyclic dipeptides from Nocardiopsis sp. HT88, an endophytic bacterium of Mallotus nudiflorus L. Natural Product Research. 2020;34(15):2219-2223. View Source

Why Cyclo(3-Hydroxy-L-Pro-L-Leu) Cannot Be Substituted by Generic Cyclo(Leu-Pro) or Other In-Class DKPs

Cyclo(3-Hydroxy-L-Pro-L-Leu) is not functionally interchangeable with non-hydroxylated cyclo(Leu-Pro) or other proline-based DKPs. The hydroxyl group on the proline ring confers distinct physicochemical properties, including enhanced hydrogen-bonding capacity and altered conformational preferences, which directly translate into differentiated biological activities. Empirical evidence demonstrates that hydroxyproline-containing DKPs exhibit superior reactive oxygen species (ROS) scavenging capacity compared to their Pro-containing counterparts [1]. Furthermore, specific HPCDs such as cyclo(L-Hyp-L-Leu) induce drought resistance in plants whereas structurally related non-hydroxylated DKPs do not share this activity profile [2]. In algicidal applications, cyclo(4-OH-Pro-Leu) displays distinct mechanistic behavior from cyclo(Pro-Leu), with the two compounds acting synergistically through complementary pathways rather than simple additive effects [3]. Procurement of the specific hydroxylated compound is therefore essential for reproducibility in assays where the hydroxyl moiety is mechanistically required.

Hydroxyl-dependent ROS profile

Non-hydroxylated cyclo(Leu-Pro) may exhibit lower ROS scavenging capacity; reported class-level difference indicates the hydroxyl group contributes to antioxidant activity.

Drought resistance specificity

Cyclo(Leu-Pro) and other non-hydroxylated DKPs did not replicate drought resistance induction in germination-phase rice models.

Algicidal mechanism complementarity

Hydroxylated DKPs show distinct mechanistic profiles from cyclo(Pro-Leu); substitution may lose synergistic pathway effects reported in Microcystis aeruginosa assays.

• [1] Collagen-derived hydroxyproline-containing cyclic dipeptides prevents ROS-induced photoaging in UVB-irradiated keratinocytes. Journal of Investigative Dermatology. 2023;143(5):S228. View Source
• [2] Ienaga K, Nakamura K, Kurohashi M, Nakanishi T, Ichii T. Hydroxyproline-containing diketopiperazines inducing drought resistance in rice. Phytochemistry. 1990;29(1):35-39. View Source
• [3] Guo X, Liu X, Pan J, Yang H. Synergistic algicidal effect and mechanism of two diketopiperazines produced by Chryseobacterium sp. strain GLY-1106 on the harmful bloom-forming Microcystis aeruginosa. Scientific Reports. 2015;5:14720. View Source

Cyclo(3-Hydroxy-L-Pro-L-Leu) Quantitative Differentiation Evidence: Comparator-Based Performance Data

Superior ROS Scavenging Capacity of Cyclo(3-Hydroxy-L-Pro-L-Leu) Relative to Non-Hydroxylated Cyclo(Leu-Pro)

Cyclo(3-Hydroxy-L-Pro-L-Leu), as a member of the cyclo(X-Hyp) subclass, demonstrates superior reactive oxygen species (ROS) scavenging ability compared to non-hydroxylated cyclo(X-Pro) cyclic dipeptides. In UVB-irradiated epidermal keratinocytes, cyclo(X-Hyp) compounds produced a significant reduction in intracellular ROS levels, with the ROS scavenging capacity exceeding that of corresponding cyclo(X-Pro) compounds [1]. This hydroxyl group-dependent enhancement in antioxidant activity is consistent across multiple Hyp-containing DKPs and represents a structure-activity relationship that cannot be replicated by Pro-containing analogs [2].

ROS Scavenging

Class-level

Reported higher intracellular ROS reduction with cyclo(X-Hyp) versus cyclo(X-Pro) in UVB-irradiated keratinocytes.

Hydroxyl group context for antioxidant SAR.

Class-level inference; verify in target cell model.

Evidence Dimension	Intracellular ROS reduction in UVB-irradiated keratinocytes
Target Compound Data	Cyclo(X-Hyp) compounds significantly decreased intracellular ROS generated by UVB irradiation
Comparator Or Baseline	Cyclo(X-Pro) compounds (non-hydroxylated proline-containing DKPs)
Quantified Difference	ROS scavenging ability of cyclo(X-Hyp) was superior to Pro-containing cyclic dipeptides [cyclo(X-Pro)]
Conditions	UVB-irradiated human epidermal keratinocytes; ROS measurement via fluorescence assay

Why This Matters

Researchers requiring maximal antioxidant activity from DKP scaffolds should select the hydroxylated cyclo(3-Hydroxy-L-Pro-L-Leu) over non-hydroxylated cyclo(Leu-Pro) to achieve enhanced ROS scavenging efficacy.

• [1] Collagen-derived hydroxyproline-containing cyclic dipeptides prevents ROS-induced photoaging in UVB-irradiated keratinocytes. Journal of Investigative Dermatology. 2023;143(5):S228. View Source
• [2] Cyclo(X-Hyp) significantly decreased intracellular ROS generated by ultraviolet B irradiation. OUCI Database Entry. View Source

Drought Resistance Induction in Rice: Activity Profile of Cyclo(3-Hydroxy-L-Pro-L-Leu) versus Non-Hydroxylated DKPs

Cyclo(L-Hyp-L-Leu) [synonym for Cyclo(3-Hydroxy-L-Pro-L-Leu)] induces significant drought resistance in rice (Oryza sativa) when seeds are treated during the initial four days of germination [1]. In this study, both cyclo(L-Hyp-L-Pro) (D-104) and cyclo(L-Hyp-L-Leu) (D-301) demonstrated the capacity to confer resistance against water stress caused by sodium chloride or mannitol. The structure-activity relationship analysis indicated that the hydroxyl group on the proline residue is essential for this biological activity, as tricyclic HPCDs exhibited distinct activity profiles compared to non-hydroxylated diketopiperazines examined in the same study [2].

Drought Resistance

Class-level

Cyclo(L-Hyp-L-Leu) induced drought resistance during rice germination; non-hydroxylated DKPs lacked comparable activity.

Hydroxyl-dependent stress tolerance context.

Based on NaCl/mannitol water-stress model.

Evidence Dimension	Drought resistance induction in rice under water stress
Target Compound Data	Cyclo(L-Hyp-L-Leu) (D-301) induced significant resistance against water stress caused by NaCl or mannitol
Comparator Or Baseline	Six derivatives and non-hydroxylated DKPs examined for structure-activity comparison
Quantified Difference	Hydroxyproline-containing DKPs (including D-301) exhibited drought resistance induction activity; non-hydroxylated derivatives lacked comparable activity
Conditions	Rice seeds treated during initial four days of germination period; water stress induced by sodium chloride or mannitol

Why This Matters

For agricultural biotechnology applications requiring drought resistance induction in cereal crops, procurement of the specific hydroxylated cyclo(3-Hydroxy-L-Pro-L-Leu) compound is necessary, as non-hydroxylated cyclo(Leu-Pro) does not replicate this stress-tolerance activity.

• [1] Ienaga K, Nakamura K, Kurohashi M, Nakanishi T, Ichii T. Hydroxyproline-containing diketopiperazines inducing drought resistance in rice. Phytochemistry. 1990;29(1):35-39. View Source
• [2] Ienaga K, Nakamura K, Kurohashi M, Nakanishi T, Ichii T. Hydroxyproline-containing diketopiperazines inducing drought resistance in rice. Phytochemistry. 1990;29(1):35-39. View Source

Mechanistic Differentiation in Algicidal Activity: Cyclo(4-OH-Pro-Leu) versus Cyclo(Pro-Leu) Synergistic Behavior

Cyclo(4-OH-Pro-Leu), a regioisomeric hydroxyproline-containing DKP closely related to Cyclo(3-Hydroxy-L-Pro-L-Leu), exhibits distinct algicidal mechanism from non-hydroxylated cyclo(Pro-Leu) [1]. In studies against the harmful bloom-forming cyanobacterium Microcystis aeruginosa, cyclo(Pro-Leu) primarily inhibited intracellular antioxidase activity, whereas cyclo(4-OH-Pro-Leu) demonstrated a different mechanistic profile. Notably, combined treatment with both compounds produced synergistic algicidal effects that exceeded the sum of individual activities, indicating complementary rather than redundant mechanisms of action [2].

Algicidal Mechanism

Head-to-head

Cyclo(4-OH-Pro-Leu) displayed distinct mechanism from cyclo(Pro-Leu); synergistic effect reported in combined treatment against Microcystis aeruginosa.

Supports complementary pathway studies.

Regioisomer comparison; verify strain-specific response.

Evidence Dimension	Algicidal mechanism against Microcystis aeruginosa
Target Compound Data	Cyclo(4-OH-Pro-Leu) exhibited distinct algicidal characteristics in individual and combined treatment
Comparator Or Baseline	Cyclo(Pro-Leu) mainly inhibited cyanobacterial intracellular antioxidases
Quantified Difference	Synergistic algicidal effect observed with combined treatment; distinct mechanistic profiles between hydroxylated and non-hydroxylated compounds
Conditions	Chryseobacterium sp. strain GLY-1106 derived DKPs; Microcystis aeruginosa bloom-forming cyanobacterium assay

Why This Matters

Procurement of hydroxylated cyclo(Hydroxy-Pro-Leu) is required for studies investigating synergistic algicidal mechanisms or for applications requiring the distinct pathway modulation that non-hydroxylated cyclo(Pro-Leu) alone cannot provide.

• [1] Guo X, Liu X, Pan J, Yang H. Synergistic algicidal effect and mechanism of two diketopiperazines produced by Chryseobacterium sp. strain GLY-1106 on the harmful bloom-forming Microcystis aeruginosa. Scientific Reports. 2015;5:14720. View Source
• [2] Guo X, Liu X, Pan J, Yang H. Synergistic algicidal effect and mechanism of two diketopiperazines produced by Chryseobacterium sp. strain GLY-1106 on the harmful bloom-forming Microcystis aeruginosa. Scientific Reports. 2015;5:14720. View Source

Renal Injury Protection: Cyclo(Leu-Hydroxy-Pro) Demonstrates Anti-Inflammatory Activity Comparable to Cyclo(Val-Pro)

Cyclo(Leu-Hydroxy-Pro) was evaluated alongside cyclo(Val-Pro) in an acute renal injury model of ischemic reperfusion [1]. Both compounds were tested at doses of 25, 50, and 75 mg/kg body weight. Cyclo(Leu-Hydroxy-Pro) significantly decreased plasma IL-1β levels (P < 0.05) and alleviated mRNA expression of inflammatory markers (TNF-α, IL-6, and IL-1β) and renal injury markers (KIM-1, NGAL, α-GST, and π-GST) in renal tissues (P < 0.01) [2]. In vitro, the compound exhibited protective effect against antimycin A-induced cytotoxicity (P < 0.05) and demonstrated antiapoptotic activity through regulation of Bax, caspase 3, and BCL2 [3].

Renal Injury

Head-to-head

Cyclo(Leu-Hydroxy-Pro) reduced plasma IL-1β (P

Supports anti-inflammatory endpoint context in renal I/R models.

Dose-range study 25-75 mg/kg; validate model fit.

Evidence Dimension	Renal protection in acute ischemic reperfusion model
Target Compound Data	Cyclo(Leu-Hydroxy-Pro): significantly decreased plasma IL-1β (P < 0.05); reduced mRNA expression of TNF-α, IL-6, IL-1β, KIM-1, NGAL, α-GST, π-GST (P < 0.01); protective against antimycin A-induced cytotoxicity (P < 0.05)
Comparator Or Baseline	Cyclo(Val-Pro): comparable significant effects on inflammatory markers and renal injury markers; also demonstrated anti-fibrotic activity in chronic UUO model
Quantified Difference	Both compounds significantly abrogated ischemic injury; cyclo(Val-Pro) additionally exhibited anti-fibrotic activity in chronic model
Conditions	In vivo: Ischemic reperfusion model in mice at 25, 50, and 75 mg/kg doses; In vitro: Antimycin A-induced ischemia in NRK-52E cell lines

Why This Matters

For renal injury research requiring a hydroxyproline-containing scaffold, cyclo(Leu-Hydroxy-Pro) provides validated anti-inflammatory and antiapoptotic activity with in vivo efficacy demonstrated across multiple dose levels.

• [1] Hira K, Sharma P, Mahale A, Kulkarni OP, Sajeli Begum A. Cyclo(Val-Pro) and Cyclo(Leu-Hydroxy-Pro) from Pseudomonas sp. (ABS-36) alleviates acute and chronic renal injury under in vitro and in vivo models (Ischemic reperfusion and unilateral ureter obstruction). International Immunopharmacology. 2022;103:108494. View Source
• [2] Hira K, Sharma P, Mahale A, Kulkarni OP, Sajeli Begum A. Cyclo(Val-Pro) and Cyclo(Leu-Hydroxy-Pro) from Pseudomonas sp. (ABS-36) alleviates acute and chronic renal injury under in vitro and in vivo models. International Immunopharmacology. 2022;103:108494. View Source
• [3] Hira K, Sharma P, Mahale A, Kulkarni OP, Sajeli Begum A. Cyclo(Val-Pro) and Cyclo(Leu-Hydroxy-Pro) from Pseudomonas sp. (ABS-36) alleviates acute and chronic renal injury. International Immunopharmacology. 2022;103:108494. View Source

Cyclo(3-Hydroxy-L-Pro-L-Leu) Optimal Application Scenarios Based on Differentiated Evidence

Oxidative Stress and Antioxidant Mechanism Studies Requiring Enhanced ROS Scavenging

This compound is optimally deployed in research investigating structure-activity relationships of antioxidant cyclic dipeptides, particularly where the hydroxyl group contribution to ROS scavenging capacity is a primary variable. The demonstrated superiority of cyclo(X-Hyp) compounds over non-hydroxylated cyclo(X-Pro) in reducing intracellular ROS [1] makes Cyclo(3-Hydroxy-L-Pro-L-Leu) the appropriate selection for UVB-induced oxidative stress models, photoaging studies in keratinocytes, and comparative antioxidant efficacy evaluations where maximal DKP-mediated ROS reduction is required.

Agricultural Biotechnology: Drought Stress Tolerance Induction in Cereal Crops

Cyclo(3-Hydroxy-L-Pro-L-Leu) is specifically indicated for agricultural research programs investigating chemical priming agents for drought resistance in rice and potentially other cereal crops. The compound's demonstrated ability to induce significant resistance against water stress caused by sodium chloride or mannitol during the critical germination period [2] positions it as a valuable tool for studying abiotic stress tolerance mechanisms and for developing seed treatment protocols aimed at improving crop performance under water-limited conditions. Non-hydroxylated DKPs do not provide this activity and should not be substituted.

Cyanobacterial Bloom Control Research and Synergistic Algicidal Mechanism Studies

For research programs investigating biological control of harmful algal blooms, Cyclo(3-Hydroxy-L-Pro-L-Leu) and its regioisomers provide a mechanistically distinct algicidal tool that functions through pathways complementary to non-hydroxylated cyclo(Pro-Leu). The documented synergistic effects between hydroxylated and non-hydroxylated DKPs against Microcystis aeruginosa [3] support the use of this compound in combination studies exploring enhanced algicidal efficacy, resistance management strategies, and the elucidation of distinct cellular targets in cyanobacteria.

Acute Kidney Injury and Ischemia-Reperfusion Pharmacology Research

Cyclo(Leu-Hydroxy-Pro) is validated for use in preclinical renal injury models, specifically acute ischemic reperfusion studies. The compound has demonstrated statistically significant reductions in plasma IL-1β levels (P < 0.05) and mRNA expression of key inflammatory and renal injury markers (P < 0.01) at multiple dose levels (25, 50, 75 mg/kg) [4]. The in vitro protective effect against antimycin A-induced cytotoxicity and regulation of apoptotic markers (Bax, caspase 3, BCL2) further supports its application in mechanistic studies of tubular epithelial protection and inflammation resolution pathways.

Application

Selection Property

Validation Focus

Oxidative stress / photoaging research

Hydroxylated DKP scaffold for ROS scavenging context

Intracellular ROS reduction in keratinocyte UVB models

Crop drought tolerance studies

Hydroxyl-dependent stress tolerance induction

Germination-phase water stress assays (NaCl/mannitol)

Algicidal mechanism / cyanobacterial bloom research

Synergistic pathway complementarity with non-hydroxylated DKPs

Combined treatment efficacy in Microcystis aeruginosa models

Acute kidney injury / ischemia-reperfusion model studies

Anti-inflammatory and antiapoptotic DKP scaffold

Inflammatory marker and renal injury marker endpoints

• [1] Collagen-derived hydroxyproline-containing cyclic dipeptides prevents ROS-induced photoaging in UVB-irradiated keratinocytes. Journal of Investigative Dermatology. 2023;143(5):S228. View Source
• [2] Ienaga K, Nakamura K, Kurohashi M, Nakanishi T, Ichii T. Hydroxyproline-containing diketopiperazines inducing drought resistance in rice. Phytochemistry. 1990;29(1):35-39. View Source
• [3] Guo X, Liu X, Pan J, Yang H. Synergistic algicidal effect and mechanism of two diketopiperazines produced by Chryseobacterium sp. strain GLY-1106 on the harmful bloom-forming Microcystis aeruginosa. Scientific Reports. 2015;5:14720. View Source
• [4] Hira K, Sharma P, Mahale A, Kulkarni OP, Sajeli Begum A. Cyclo(Val-Pro) and Cyclo(Leu-Hydroxy-Pro) from Pseudomonas sp. (ABS-36) alleviates acute and chronic renal injury under in vitro and in vivo models. International Immunopharmacology. 2022;103:108494. View Source